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Compound of Interest

Compound Name: TAMRA DBCO, 5-isomer

. Get Quote

Cat. No.: B15554467

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate, essential safety
and logistical information for the proper disposal of TAMRA DBCO, 5-isomer, a fluorescent
dye commonly used in copper-free click chemistry. Adherence to these procedures is critical for
minimizing environmental impact and maintaining a safe laboratory environment.

Quantitative Data Summary

The following table summarizes key quantitative data for TAMRA DBCO, 5-isomer, compiled
from various suppliers. This information is crucial for safe handling and for the accurate
completion of hazardous waste disposal forms.

Property Value Source
CAS Number 1911598-65-6 [1]
Molecular Formula Ca3H36N4Os [2]
Molecular Weight 688.78 g/mol [2]
Excitation Maximum (Aex) ~550-553 nm [1112]
Emission Maximum (Aem) ~575 nm [1][2]

Solubility

Soluble in DMSO, DMF

[2]

Storage Temperature

-20°C, protected from light

[2]
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Detailed Disposal Protocol for TAMRA DBCO, 5-
isomer

As a rhodamine derivative, TAMRA DBCO, 5-isomer is classified as a hazardous chemical
and requires specialized disposal. Do not dispose of this compound or its waste down the drain
or in regular solid waste streams|[3]. The following step-by-step protocol outlines the approved
procedure for its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling any TAMRA DBCO, 5-isomer waste, ensure you are wearing the appropriate
personal protective equipment to minimize exposure. This includes:

e Gloves: Chemically resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat to protect from splashes.

Step 2: Waste Identification and Segregation

All materials that have come into contact with TAMRA DBCO, 5-isomer must be considered
hazardous chemical waste. This includes:

Unused or expired TAMRA DBCO, 5-isomer solid.

Solutions containing TAMRA DBCO, 5-isomer.

Contaminated labware (e.g., pipette tips, vials, flasks).

Contaminated PPE (e.g., gloves).

Spill cleanup materials.

It is crucial to segregate this waste stream from other chemical waste unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department[4].

Step 3: Waste Collection and Labeling
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o Container Selection: Use a chemically resistant, leak-proof container for all TAMRA DBCO,
5-isomer waste. Plastic containers are generally preferred for chemical waste[5].

o Labeling: Clearly label the container as "Hazardous Waste." The label must include:

The full chemical name: "TAMRA DBCO, 5-isomer"

o

[¢]

The concentration (if in solution).

o

The primary hazards (e.g., "Toxic," "Biohazard"). Rhodamines are generally toxic and
harmful to aquatic life[3].

[e]

The date of waste accumulation.

Step 4: Storage

Store the sealed hazardous waste container in a designated, secure hazardous waste
accumulation areal4]. This area should be well-ventilated and away from incompatible
materials. Ensure the container is kept closed except when adding waste[5].

Step 5: Disposal
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the
collection and disposal of the hazardous waste[4]. Do not attempt to neutralize or treat the

chemical waste unless you are following a specifically approved institutional protocol. All waste
must be handled in accordance with local, state, and federal regulations[6].

Experimental Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the proper disposal of TAMRA DBCO,
5-isomer, from the point of waste generation to its final disposal.
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Workflow for Proper Disposal of TAMRA DBCO, 5-isomer
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Caption: Logical workflow for the disposal of TAMRA DBCO, 5-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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